Cas no 1261600-88-7 (4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl)

• Product Name: 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl
• CAS No: 1261600-88-7
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• CID: 5000074
• Update Time: 2025-05-20

4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5O/c14-10-5-7(6-11(19)12(10)15)8-3-1-2-4-9(8)13(16,17)18/h1-6,19H
• InChI Key： PQZMKOUZBPVUTR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C(=C(C=1)O)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl

Professional Introduction to 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl (CAS No. 1261600-88-7)

4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl, with the chemical identifier CAS No. 1261600-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the biphenyl family, a class of molecules characterized by the presence of two aromatic rings connected by a single bond. The unique substitution pattern of this molecule, featuring fluoro and hydroxy groups, as well as a trifluoromethyl moiety, imparts distinct chemical properties that make it a valuable candidate for various applications in medicinal chemistry and material science.

The biphenyl core structure is known for its stability and versatility, making it a preferred scaffold in the design of pharmaceuticals and agrochemicals. The introduction of fluorine atoms into the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug development. Specifically, the presence of two fluoro groups at the 4 and 5 positions increases the compound's resistance to enzymatic degradation, thereby potentially extending its biological activity. This characteristic is particularly relevant in the context of developing drugs that require prolonged half-lives to achieve therapeutic efficacy.

The hydroxy group at the 3-position introduces polarity to the molecule, which can influence its interactions with biological targets. Hydroxyl groups are commonly found in bioactive molecules and often serve as hydrogen bond donors or acceptors, playing a crucial role in binding affinity and selectivity. In the case of 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl, this group may facilitate interactions with specific proteins or enzymes, making it a promising candidate for targeted drug delivery systems.

The trifluoromethyl group at the 2'-position further modulates the electronic properties of the molecule. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. This moiety can also influence the conformational flexibility of the molecule, allowing it to adopt favorable orientations when interacting with biological targets. The combination of these substituents makes 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in using computational methods to predict the biological activity of molecules like 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl. Advanced computational techniques such as molecular docking and quantum mechanical calculations have enabled researchers to model interactions between this compound and potential biological targets with high precision. These studies have revealed that modifications at specific positions on the biphenyl ring can significantly alter binding affinities and selectivity profiles. For instance, computational studies have suggested that replacing one of the fluoro groups with another functional group could enhance binding to certain enzymes while minimizing off-target effects.

The pharmaceutical industry has also explored derivatives of 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl for their potential therapeutic applications. Researchers have synthesized analogs with varying substitution patterns to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Some studies have indicated that this compound exhibits promising anti-inflammatory and anticancer activities when tested in vitro. These findings have prompted further investigation into its potential as a lead compound for developing new treatments for chronic diseases.

The synthesis of 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the biphenyl core efficiently. The introduction of fluorine atoms often requires specialized reagents and techniques due to their high reactivity and sensitivity to environmental conditions. Despite these challenges, recent advances in synthetic chemistry have made it possible to produce this compound in high yields with high purity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence drug properties such as lipophilicity, metabolic stability, and binding affinity. The unique electronic properties of fluorine allow it to modulate molecular interactions in ways that other elements cannot replicate. As a result, fluorinated compounds represent a large and rapidly growing class of pharmaceuticals used in treating various diseases including cancer, infectious diseases, and neurological disorders.

In conclusion, 4,5-Difluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern combining fluoro, hydroxy, and trifluoromethyl groups endows it with distinct chemical properties that make it valuable for designing new drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives in medicine and beyond.